2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: methyl 3-fluoro-4-(3-hydroxypyridin-2-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)8-4-5-9(10(14)7-8)12-11(16)3-2-6-15-12/h2-7,16H,1H3
• InChI Key: KTDDVMMGILEKCW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=C(C=CC=N2)O)F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID40683073
• Molecular Weight: 247.22 g/mol
• CAS RN: 1262000-36-1

Description

2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95% (2F-MCP-3H) is a synthetic compound that has been used in scientific research since the early 2000s. It is an aromatic heterocyclic compound, and its structure consists of two rings of atoms connected by a single bond. It is a colorless, odorless, and water-soluble compound that has a melting point of 83-84°C.

Scientific Research Applications

2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme monoamine oxidase (MAO) in studies of the enzyme's catalytic activity. It has also been used as a probe for the determination of MAO activity in the brain and other tissues. Additionally, 2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been used as a ligand in studies of the binding of drugs to their receptors and in studies of the structure and function of protein-protein interactions.

Mechanism of Action

2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95% is an inhibitor of monoamine oxidase (MAO), an enzyme that catalyzes the oxidation of monoamines such as dopamine and serotonin. Inhibition of MAO leads to an increase in the levels of these monoamines in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects
2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has been shown to have a variety of effects on biochemical and physiological processes. In animal studies, it has been shown to increase the levels of dopamine and serotonin in the brain, leading to an increase in alertness, cognitive performance, and motivation. Additionally, it has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95% is a useful compound for laboratory experiments due to its high purity and solubility in water. However, it is important to note that it is not approved for human consumption and should only be used in laboratory experiments. Additionally, it is important to be aware of the potential side effects of MAO inhibitors, such as insomnia, headache, and nausea.

Future Directions

There are several potential future directions for the use of 2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95% in scientific research. For example, it could be used in studies of the mechanism of action of MAO inhibitors and their potential therapeutic applications. Additionally, it could be used in studies of the structure and function of proteins involved in the regulation of neurotransmitter levels in the brain. Finally, it could be used in studies of the effects of MAO inhibitors on behavior and cognition in humans.

Synthesis Methods

2-(2-Fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine, 95% can be synthesized by a two-step method. In the first step, 2-fluoro-4-methoxycarbonylphenyl bromide is reacted with potassium hydroxide in ethanol to form 2-(2-fluoro-4-methoxycarbonylphenyl)-3-hydroxypyridine. In the second step, the product is recrystallized from ethanol and water.